Cas no 1226450-90-3 (N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide)

• Product Name: N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• CAS No: 1226450-90-3
• MF: C₁₈H₂₀N₆O₂S₂
• MW: 416.520400047302
• CID: 5761306
• PubChem ID: 49675932
• Update Time: 2025-07-10

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• AKOS024512241
• N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide
• 1226450-90-3
• N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-3-carboxamide
• VU0646270-1
• F5527-2152

• Inchi： 1S/C18H20N6O2S2/c1-2-27-18-23-22-17(28-18)19-16(25)12-5-3-9-24(11-12)15-8-7-13(20-21-15)14-6-4-10-26-14/h4,6-8,10,12H,2-3,5,9,11H2,1H3,(H,19,22,25)
• InChI Key： GZQUYLKTVVRCKL-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1CN(C2=CC=C(C3=CC=CO3)N=N2)CCC1)=O)SCC

Computed Properties

• Exact Mass: 416.10891625g/mol
• Monoisotopic Mass: 416.10891625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS No. 1226450-90-3): A Comprehensive Overview

N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide (CAS No. 1226450-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thiadiazole and pyridazine classes of heterocyclic compounds. Its unique structural features and potential biological activities make it a valuable candidate for various therapeutic applications.

The molecular structure of N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide consists of a piperidine ring linked to a pyridazine moiety substituted with a furan ring, and a thiadiazole ring with an ethylsulfanyl group. This intricate arrangement of functional groups imparts the compound with diverse chemical properties and potential biological activities.

Recent studies have highlighted the potential of N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-yl]piperidine-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-[6-(furan-2-yl)pyridazin-3-y l]piperidine - 3 - carboxamide have also been studied to evaluate its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of N-[5-(ethylsulfanyl)-1,3,4-thiadiazol - 2 - yl ] - 1 - [ 6 - ( furan - 2 - yl ) pyridazin - 3 - yl ] piperidine - 3 - carboxamide has been assessed in preclinical studies. Toxicity assays conducted in animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, N-[5-(ethylsulfanyl)-1,3,4-thiadiazol - 2 - yl ] - 1 - [ 6 - ( furan - 2 - yl ) pyridazin - 3 - yl ] piperidine - 3 - carboxamide (CAS No. 1226450-90-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.